5-(3-BOC-Aminophenyl)-2-fluorophenol, 95%

• IUPAC Name: tert-butyl N-[3-(4-fluoro-3-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C17H18FNO3/c1-17(2,3)22-16(21)19-13-6-4-5-11(9-13)12-7-8-14(18)15(20)10-12/h4-10,20H,1-3H3,(H,19,21)
• InChI Key: NKIUDLSYUWHJMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)C2=CC(=C(C=C2)F)O
• Molecular Formula: C17H18FNO3
• Molecular Weight: 303.33 g/mol

Description

5-(3-BOC-Aminophenyl)-2-fluorophenol, 95% (5-BAP-2-FP) is a phenol derivative with a broad range of applications in scientific research. It is a white to off-white powder that is soluble in water and ethanol. 5-BAP-2-FP is widely used as a reagent in organic synthesis, as a fluorescent marker in biochemical studies, and as a therapeutic agent in drug development.

Scientific Research Applications

5-(3-BOC-Aminophenyl)-2-fluorophenol, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a fluorescent marker in biochemical studies, and as a therapeutic agent in drug development. It is also used as an antioxidant in food preservation and as an antifungal agent in crop protection. In addition, 5-(3-BOC-Aminophenyl)-2-fluorophenol, 95% is used to study the structure and function of proteins, as well as to measure the activity of enzymes.

Mechanism of Action

The mechanism of action of 5-(3-BOC-Aminophenyl)-2-fluorophenol, 95% is not well understood. However, it is believed that 5-(3-BOC-Aminophenyl)-2-fluorophenol, 95% acts as an antioxidant by scavenging free radicals and preventing lipid peroxidation. It also appears to have anti-inflammatory and anti-tumor properties, as well as the ability to inhibit the growth of certain bacteria.
Biochemical and Physiological Effects
5-(3-BOC-Aminophenyl)-2-fluorophenol, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and oxidative stress, inhibit tumor growth, and reduce the risk of cardiovascular disease. In addition, it has been shown to have anti-bacterial, anti-fungal, and anti-viral properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3-BOC-Aminophenyl)-2-fluorophenol, 95% in lab experiments is its high purity (95%) and its ability to be used in a variety of applications. It is also relatively inexpensive and easy to obtain. However, there are some limitations to its use. 5-(3-BOC-Aminophenyl)-2-fluorophenol, 95% is not very stable and can be easily degraded by light and heat. In addition, it can be toxic if ingested and should be handled with care.

Future Directions

There are a number of potential future directions for the use of 5-(3-BOC-Aminophenyl)-2-fluorophenol, 95%. It could be used in the development of new drugs, such as anti-cancer drugs, or as a therapeutic agent for the treatment of inflammation and oxidative stress. In addition, it could be used to study the structure and function of proteins, as well as to measure enzyme activity. It could also be used as an antioxidant in food preservation and as an antifungal agent in crop protection. Finally, it could be used to develop new fluorescent markers for biochemical studies.

Synthesis Methods

5-(3-BOC-Aminophenyl)-2-fluorophenol, 95% can be synthesized from 3-bromo-4-hydroxybenzaldehyde (BHB) and 2-fluorophenol (2-FP) in two steps. In the first step, BHB is reacted with sodium hydroxide to form 3-bromo-4-hydroxybenzyl alcohol (BHBA). In the second step, BHBA is reacted with 2-FP and sodium hydroxide to form 5-(3-BOC-Aminophenyl)-2-fluorophenol, 95%. The reaction is carried out in an aqueous solution at a temperature of 70-80 °C and a pH of 8-10. The yield of 5-(3-BOC-Aminophenyl)-2-fluorophenol, 95% is typically 95%.